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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B3422993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Solvent Yellow 98 as a

fluorescent dye for coloring polystyrene (PS) and polyethylene terephthalate (PET). This

document outlines the dye's key properties, detailed protocols for its incorporation into these

polymers, and standard methods for evaluating the performance of the resulting colored

plastics.

Properties of Solvent Yellow 98
Solvent Yellow 98 is a greenish-yellow fluorescent dye known for its high heat resistance,

good lightfastness, and strong tinting strength, making it a suitable colorant for various plastics.

[1][2][3][4] It is compatible with a range of polymers, including PS, PET, ABS, PC, and PMMA.

[5][6]
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Property Value References

C.I. Name Solvent Yellow 98 [6]

CAS Number 12671-74-8, 27870-92-4 [1][6]

Molecular Formula C36H45NO2 [7]

Molecular Weight 555.81 g/mol [7]

Appearance Greenish-yellow powder [6]

Melting Point ~110-267 °C [1][2][6]

Density ~0.64-1.45 g/cm³ [1][2][6]

Performance in Plastics

Property Polystyrene (PS)
Polyethylene
Terephthalate
(PET)

References

Heat Resistance Up to 300 °C Up to 300 °C [1][2][6]

Lightfastness (Blue

Wool Scale, 1-8)
6-8

Applicable (Specific

rating not consistently

provided)

[1][2][8]

Recommended

Dosage (Transparent)
0.005-0.05% Not specified [1][2][6]

Recommended

Dosage (Opaque, with

TiO2)

0.02-0.3% Not specified [1][2][6]

Migration Resistance Good Good [1][9]

Solubility in Organic Solvents (at 20 °C)
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Solvent Solubility (g/L) References

Acetone 2.2 - 5.2 [1][2]

Butyl Acetate 1.6 - 4.2 [1][2]

Methylbenzene (Toluene) 10.6 - 53.9 [1][2]

Dichloromethane 186.3 [2]

Ethyl Alcohol 1.1 - 5.1 [1][2]

Experimental Protocols
Incorporation of Solvent Yellow 98 into Polystyrene and
PET via Masterbatch
The most common method for incorporating dyes into plastics is through a masterbatch, which

is a concentrated mixture of the dye in a carrier resin.

Materials:

Solvent Yellow 98 powder

Polystyrene (PS) or Polyethylene Terephthalate (PET) carrier resin (pellets or powder)

Dispersant (e.g., metallic stearates, polyethylene glycol)

Antioxidant (optional, e.g., hindered phenols)

High-speed mixer

Twin-screw extruder

Pelletizer

Protocol:

Pre-mixing: In a high-speed mixer, combine the PS or PET carrier resin, Solvent Yellow 98
powder, dispersant, and optional antioxidant. A typical formulation for a masterbatch could be
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30-60% carrier resin, 20-60% Solvent Yellow 98, and 3-5% dispersant.

Melt Extrusion: Feed the pre-mixed components into a twin-screw extruder. The extruder

temperature profile should be set according to the processing temperature of the carrier

resin (typically 240-280 °C for PET).

Cooling and Pelletizing: The extruded molten strand is cooled in a water bath and then fed

into a pelletizer to produce masterbatch pellets.

Drying: The masterbatch pellets should be thoroughly dried to remove any residual moisture,

especially for PET.

Final Product Coloring: The prepared masterbatch is then blended with the virgin PS or PET

resin at the desired ratio (e.g., 1-4% masterbatch) and processed through injection molding

or extrusion to create the final colored plastic product.

Masterbatch Production

Final Product Manufacturing

Pre-mixing Melt_Extrusion
Dry Blend

Cooling
Molten Strand

Pelletizing
Cooled Strand

Drying

Masterbatch Pellets

Blending

Dried Masterbatch

Injection_Molding
Homogeneous Mix

Virgin PS/PET Resin Final_Product
Colored Plastic Part

Click to download full resolution via product page

Caption: Workflow for coloring PS and PET with Solvent Yellow 98 via masterbatch

production.

Performance Evaluation Protocols
Principle: Thermogravimetric Analysis (TGA) is used to determine the thermal stability of the

colored plastic by measuring its weight loss as a function of temperature in a controlled
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atmosphere.

Apparatus: Thermogravimetric Analyzer (TGA)

Protocol:

Place a small, known weight of the colored plastic sample (5-10 mg) into the TGA sample

pan.

Heat the sample from ambient temperature to a temperature above its degradation point

(e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

Record the weight loss of the sample as a function of temperature.

The onset temperature of decomposition is an indicator of the material's thermal stability.

Principle: The lightfastness of the colored plastic is evaluated by exposing it to a standardized

artificial light source that simulates sunlight and comparing the color change to a set of blue

wool standards. This is typically done according to ISO 105-B02 or ASTM G155 standards.[5]

Apparatus: Xenon arc lamp weathering chamber

Protocol:

Mount the colored plastic specimens and a set of blue wool standards (typically grades 1-8)

on a sample holder.

Expose the samples in the xenon arc chamber under controlled conditions of irradiance,

temperature, and humidity as specified in the relevant standard.

Periodically inspect the samples and the blue wool standards for color change.

The lightfastness rating is determined by the blue wool standard that shows a similar degree

of fading as the test specimen.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://fyitester.com/color-fastness-to-light/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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(Simulated Sunlight)

Sample Holder

Colored Plastic Specimen Blue Wool Standards (1-8)
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Caption: Principle of lightfastness testing using a xenon arc lamp and blue wool standards.

Principle: The relative color strength of the dye in the plastic is determined by measuring the

reflectance of the colored sample using a spectrophotometer and applying the Kubelka-Munk

equation.

Apparatus: Reflectance Spectrophotometer

Protocol:

Prepare a standard colored plastic sample with a known concentration of Solvent Yellow 98.

Prepare test samples with the desired dye concentrations.

Measure the spectral reflectance of the standard and test samples over the visible spectrum

(400-700 nm) using the spectrophotometer.

Calculate the K/S value at the wavelength of maximum absorption using the Kubelka-Munk

equation: K/S = (1-R)² / 2R, where R is the reflectance.
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The relative color strength is calculated as the ratio of the K/S value of the test sample to the

K/S value of the standard sample, expressed as a percentage.

Principle: Migration testing assesses the potential for the dye to transfer from the plastic to a

contacting medium, such as a food simulant. The specific protocol depends on the intended

application and regulatory requirements (e.g., EU Regulation 10/2011).

Apparatus:

Migration cells

Incubator or oven

Analytical instrument for detecting the dye in the simulant (e.g., UV-Vis spectrophotometer or

liquid chromatography-mass spectrometry, LC-MS)

Protocol:

Place the colored plastic sample in a migration cell in contact with a food simulant (e.g., 10%

ethanol, 3% acetic acid, or olive oil).

Incubate the migration cell at a specified temperature and for a specific duration (e.g., 10

days at 40 °C) to simulate conditions of use.

After the incubation period, remove the plastic sample.

Analyze the food simulant for the presence and concentration of Solvent Yellow 98 using a

suitable analytical technique.

Compare the measured migration level to the specific migration limit (SML) set by regulatory

bodies.

Safety and Handling
Refer to the Safety Data Sheet (SDS) for Solvent Yellow 98 for detailed information on

handling, storage, and disposal. Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn when handling the dye powder. Ensure

adequate ventilation to minimize inhalation of dust.
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Disclaimer
The information provided in these application notes is intended for guidance and is based on

currently available data. It is the user's responsibility to determine the suitability of Solvent
Yellow 98 for their specific application and to conduct their own tests to ensure the desired

performance and compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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